Cas no 697235-51-1 (BENZOIC ACID, 2-[[(2E)-3-(4-METHOXYPHENYL)-1-OXO-2-PROPENYL]AMINO]-)
![BENZOIC ACID, 2-[[(2E)-3-(4-METHOXYPHENYL)-1-OXO-2-PROPENYL]AMINO]- structure](https://www.kuujia.com/scimg/cas/697235-51-1x500.png)
697235-51-1 structure
Product name:BENZOIC ACID, 2-[[(2E)-3-(4-METHOXYPHENYL)-1-OXO-2-PROPENYL]AMINO]-
BENZOIC ACID, 2-[[(2E)-3-(4-METHOXYPHENYL)-1-OXO-2-PROPENYL]AMINO]- Chemical and Physical Properties
Names and Identifiers
-
- BENZOIC ACID, 2-[[(2E)-3-(4-METHOXYPHENYL)-1-OXO-2-PROPENYL]AMINO]-
- Benzoic acid, 2-[[(2E)-3-(4-methoxyphenyl)-1-oxo-2-propen-1-yl]amino]-
- Z56946837
- CS-0369100
- 2-{[(2E)-3-(4-methoxyphenyl)prop-2-enoyl]amino}benzoic acid
- cid_2400427
- 2-[[(E)-3-(4-methoxyphenyl)acryloyl]amino]benzoic acid
- SCHEMBL2849668
- BDBM97230
- CS-0221104
- SCHEMBL2849664
- MLS000774680
- CHEMBL1079664
- DTXSID801163524
- 2-[[(2E)-3-(4-Methoxyphenyl)-1-oxo-2-propen-1-yl]amino]benzoic acid
- CKQMTXLABQTGQB-DHZHZOJOSA-N
- (E)-2-(3-(4-Methoxyphenyl)acrylamido)benzoic acid
- 2-[3-(4-methoxyphenyl)prop-2-enamido]benzoic acid
- 2-[[(E)-3-(4-methoxyphenyl)-1-oxoprop-2-enyl]amino]benzoic acid
- 22780-32-1
- EN300-08353
- CHEBI:105696
- 2-[[(E)-3-(4-methoxyphenyl)prop-2-enoyl]amino]benzoic acid
- G35717
- 2-(3-(4-Methoxyphenyl)acrylamido)benzoicacid
- HMS2706C13
- AKOS000202465
- 2-([(2E)-3-(4-Methoxyphenyl)prop-2-enoyl]amino)benzoic acid
- 2-(3-(4-Methoxyphenyl)acrylamido)benzoic acid
- 697235-51-1
- (E)-2-[[3-(4-Methoxyphenyl)-1-oxo-2-propenyl]amino]benzoic acid
- SMR000372439
-
- Inchi: InChI=1S/C17H15NO4/c1-22-13-9-6-12(7-10-13)8-11-16(19)18-15-5-3-2-4-14(15)17(20)21/h2-11H,1H3,(H,18,19)(H,20,21)/b11-8+
- InChI Key: CKQMTXLABQTGQB-DHZHZOJOSA-N
Computed Properties
- Exact Mass: 297.10010796Da
- Monoisotopic Mass: 297.10010796Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 75.6Ų
BENZOIC ACID, 2-[[(2E)-3-(4-METHOXYPHENYL)-1-OXO-2-PROPENYL]AMINO]- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291774-100mg |
2-[3-(4-methoxyphenyl)prop-2-enamido]benzoic acid |
697235-51-1 | 98% | 100mg |
¥456.00 | 2024-05-03 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291774-250mg |
2-[3-(4-methoxyphenyl)prop-2-enamido]benzoic acid |
697235-51-1 | 98% | 250mg |
¥701.00 | 2024-05-03 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291774-1g |
2-[3-(4-methoxyphenyl)prop-2-enamido]benzoic acid |
697235-51-1 | 98% | 1g |
¥1800.00 | 2024-05-03 |
BENZOIC ACID, 2-[[(2E)-3-(4-METHOXYPHENYL)-1-OXO-2-PROPENYL]AMINO]- Related Literature
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Zhirong Guo,Yingnan Liu,Yalan Zhang,Xinyu Sun,Fan Li,Tong Bu,Qinzhi Wang,Li Wang Biomater. Sci., 2020,8, 4266-4274
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Jamie R. Wolstenhulme,Alex Cavell,Matija Gredičak,Russell W. Driver,Martin D. Smith Chem. Commun., 2014,50, 13585-13588
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Linlin Chen,Yu Qin,Jing Cheng,Yi Cheng,Zhixiang Lu,Xiaolan Liu,Shaoxiong Yang,Shuhan Lu,Liyan Zheng,Qiue Cao RSC Adv., 2020,10, 36212-36218
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Hongmei Yu,Wei Song,Zhigang Shao,Baolian Yi RSC Adv., 2018,8, 12887-12893
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Zhong Wei Jiang,Ting Ting Zhao,Shu Jun Zhen,Chun Mei Li,Yuan Fang Li J. Mater. Chem. A, 2021,9, 9301-9306
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Andrew S. Clark,Adriana San-Miguel Lab Chip, 2021,21, 3762-3774
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Ling-Bao Xing,Xiao-Jun Wang,Cheng-Juan Wu,Bin Chen,Hai-Feng Ji,Li-Zhu Wu,Chen-Ho Tung Anal. Methods, 2017,9, 3356-3360
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Xiang Xiao,Jiguo Tu,Zheng Huang,Shuqiang Jiao Phys. Chem. Chem. Phys., 2021,23, 10326-10334
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Rupsha Chaudhuri,Arindam Das,Hsin-Yi Liao,Rai-Shung Liu Chem. Commun., 2010,46, 4601-4603
697235-51-1 (BENZOIC ACID, 2-[[(2E)-3-(4-METHOXYPHENYL)-1-OXO-2-PROPENYL]AMINO]-) Related Products
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